Cas no 168848-22-4 ([3,4'-Bi-1H-pyrazol]-5'-ol, 3',5-dimethyl-1'-phenyl-)

• Product Name: [3,4'-Bi-1H-pyrazol]-5'-ol, 3',5-dimethyl-1'-phenyl-
• CAS No: 168848-22-4
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• MDL: MFCD00141234
• CID: 3809768
• PubChem ID: 1483050
• Update Time: 2025-04-22

[3,4'-Bi-1H-pyrazol]-5'-ol, 3',5-dimethyl-1'-phenyl- Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bi-1H-pyrazol]-5'-ol, 3',5-dimethyl-1'-phenyl-
• 1-PHENYL-1'H-3,3'-DIMETHYL-5-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL
• 5,5'-dimethyl-2'-phenyl-2H,2'H-[3,4'-bipyrazole]-3'-ol
• CHEMBL3145205
• AKOS005099574
• 5,5'-Dimethyl-2'-phenyl-2H,2'H-[3,4']bipyrazolyl-3'-ol
• HMS2613P18
• MFCD00141234
• 168848-22-4
• BFNBZJLCBAAQCP-UHFFFAOYSA-N
• MLS000755374
• 1-Phenyl-1'H-3,3'-dimethyl-5-dimethyl-5-hydroxy[4,5']-bipyrazol . . . . . . . . . .
• 7E-912
• SCHEMBL1308108
• 5-methyl-4-(5-methyl-1H-pyrazol-3-yl)-2-phenyl-1H-pyrazol-3-one
• SMR000337774
• 5,5'-dimethyl-2'-phenyl-2h, 2'h-[3,4']bipyrazolyl-3'-ol

• MDL： MFCD00141234
• Inchi： 1S/C14H14N4O/c1-9-8-12(16-15-9)13-10(2)17-18(14(13)19)11-6-4-3-5-7-11/h3-8,17H,1-2H3,(H,15,16)
• InChI Key： FIEHVVWIDZDOTI-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=C(C)NN=2)=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.11676108Da
• Monoisotopic Mass: 254.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų